Cas no 1501587-34-3 (2-2-(propan-2-yl)phenylpropanoic acid)

• Product Name: 2-2-(propan-2-yl)phenylpropanoic acid
• CAS No: 1501587-34-3
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5695754
• PubChem ID: 66999361
• Update Time: 2025-05-23

2-2-(propan-2-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(PROPAN-2-YL)PHENYL]PROPANOICACID
• SCHEMBL1343676
• 1501587-34-3
• EN300-1137962
• 2-[2-(PROPAN-2-YL)PHENYL]PROPANOIC ACID
• Benzeneacetic acid, α-methyl-2-(1-methylethyl)-
• 2-2-(propan-2-yl)phenylpropanoic acid

• Inchi： 1S/C12H16O2/c1-8(2)10-6-4-5-7-11(10)9(3)12(13)14/h4-9H,1-3H3,(H,13,14)
• InChI Key： FTXZNKAZMHJDLA-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC=CC=1C(C)C)=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.043±0.06 g/cm3(Predicted)
• Boiling Point: 289.8±9.0 °C(Predicted)
• pka: 4.34±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-2-(propan-2-yl)phenylpropanoic acid

Recent Advances in the Study of 2-2-(propan-2-yl)phenylpropanoic acid (CAS: 1501587-34-3)

In recent years, 2-2-(propan-2-yl)phenylpropanoic acid (CAS: 1501587-34-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural properties, has been the subject of numerous studies aimed at elucidating its pharmacological activities and mechanisms of action. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the anti-inflammatory properties of 2-2-(propan-2-yl)phenylpropanoic acid. The researchers employed a combination of in vitro and in vivo models to assess the compound's efficacy in reducing inflammatory markers. Results indicated that the compound exhibited potent inhibitory effects on key inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Furthermore, molecular docking studies revealed that the compound interacts with the active site of COX-2, a well-known target for anti-inflammatory drugs.

Another significant advancement was reported in a study focusing on the compound's role in cancer therapy. Researchers at a leading pharmaceutical institute investigated the cytotoxic effects of 2-2-(propan-2-yl)phenylpropanoic acid on various cancer cell lines. The findings demonstrated that the compound induced apoptosis in cancer cells through the activation of the intrinsic mitochondrial pathway. Additionally, the study highlighted the compound's selectivity towards cancer cells, sparing normal cells, which is a critical factor in reducing side effects associated with chemotherapy.

In the realm of drug formulation, a recent patent application disclosed a novel method for enhancing the bioavailability of 2-2-(propan-2-yl)phenylpropanoic acid. The inventors developed a nanoparticle-based delivery system that significantly improved the compound's solubility and absorption in preclinical models. This innovation addresses one of the major challenges in the development of poorly water-soluble drugs, paving the way for more effective therapeutic applications.

Despite these promising findings, challenges remain in the clinical translation of 2-2-(propan-2-yl)phenylpropanoic acid. Pharmacokinetic studies have indicated that the compound undergoes rapid metabolism, leading to a short half-life in vivo. Researchers are currently exploring structural modifications and prodrug strategies to overcome this limitation and enhance the compound's stability and efficacy.

In conclusion, 2-2-(propan-2-yl)phenylpropanoic acid (CAS: 1501587-34-3) represents a promising candidate for various therapeutic applications, including anti-inflammatory and anticancer therapies. Ongoing research efforts are focused on optimizing its pharmacological properties and addressing the challenges associated with its development. The compound's unique mechanism of action and potential for targeted delivery make it a valuable asset in the pursuit of novel and effective treatments.